4-chloro-2-(4,5-dihydro-1H-imidazol-2-yl)pyridine

• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol
• IUPAC Name: 4-chloro-2-(4,5-dihydro-1H-imidazol-2-yl)pyridine
• InChI: InChI=1S/C8H8ClN3/c9-6-1-2-10-7(5-6)8-11-3-4-12-8/h1-2,5H,3-4H2,(H,11,12)
• InChI Key: LRTWKRYBIRFBJS-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)C2=NC=CC(=C2)Cl

Description

4-chloro-2-(4,5-dihydro-1H-imidazol-2-yl)pyridine is a useful research compound. Its molecular formula is C8H8ClN3 and its molecular weight is 181.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-chloropyridine-2-carbonitrile (20.0 g, 121 nmuol, prepared as described by Sakamoto et al. Chem. Pharm. Bull. 1985, 33, 565-71) in MeOH (240 mL), was added sodium methoxide (0.655 g, 12.1 mmol). The reaction mixture was allowed to stir at rt under an atmosphere of argon for 2 h. Ethylene diamine (40.0 mL, 597 imol) was added and the mixture was allowed to stir at 50° C. for 20 h. The reaction mixture was allowed to cool to rt and then concentrated. The residue was dissolved in a mixture of water and DCM. The organic layer was separated, dried over MgSO4, filtered and concentrated to give 4-chloro-2-(4,5-dihydro-1H-imidazol-2-yl)pyridine as a light brown solid (21.9 g, >99%). LCMS: (FA) ES+ 182.1.